Cas no 126-40-9 (1,2,3-Propanetricarboxylicacid, 2-(acetyloxy)-, 1,2,3-trioctyl ester)

• Product Name: 1,2,3-Propanetricarboxylicacid, 2-(acetyloxy)-, 1,2,3-trioctyl ester
• CAS No: 126-40-9
• MF: C₃₂H₅₈O₈
• MW: 570.798131465912
• CID: 117287
• Update Time: 2024-11-26

1,2,3-Propanetricarboxylicacid, 2-(acetyloxy)-, 1,2,3-trioctyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylicacid, 2-(acetyloxy)-, 1,2,3-trioctyl ester
• 2-(2-acetyloxy-2-oxoethyl)-4-(3,4-diethyloctan-3-yloxy)-2-hydroxy-4-oxobutanoate
• ACETYL TRIETHYLHEXYL CITRATE
• 3-O-Acetylcitric acid trioctyl ester
• 2-Acetoxy-1,2,3-propanetricarboxylic acid trioctyl ester
• 1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, 1,2,3-trioctyl ester

• Inchi： 1S/C32H58O8/c1-5-8-11-14-17-20-23-37-29(34)26-32(40-28(4)33,31(36)39-25-22-19-16-13-10-7-3)27-30(35)38-24-21-18-15-12-9-6-2/h5-27H2,1-4H3
• InChI Key： JDEJTJLMUHXZAF-UHFFFAOYSA-N
• SMILES： C(C(OCCCCCCCC)=O)C(OC(C)=O)(C(OCCCCCCCC)=O)CC(OCCCCCCCC)=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: 3.9

Experimental Properties

• Density: 1.000±0.06 g/cm3(Predicted)
• Boiling Point: 569.2±45.0 °C(Predicted)